Pyridine, 3-(chloromethyl)-2-methyl-4-(trifluoromethyl)-

• Molecular Formula: C8H7ClF3N
• Molecular Weight: 209.59 g/mol
• IUPAC Name: 3-(chloromethyl)-2-methyl-4-(trifluoromethyl)pyridine
• InChI: InChI=1S/C8H7ClF3N/c1-5-6(4-9)7(2-3-13-5)8(10,11)12/h2-3H,4H2,1H3
• InChI Key: PADPSNPMADDWCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1CCl)C(F)(F)F

Description

Pyridine, 3-(chloromethyl)-2-methyl-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C8H7ClF3N and its molecular weight is 209.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Hydroxymethyl-2-methyl-4-trifluoromethylpyridine from step 1 above was converted to the chloride using the procedure given in step 2 of Example 3. The crude 3-chloromethyl-2-methyl-4-trifluoromethylpyridine was purified by pressurized silica gel column chromatography using 95:5 hexane:EtOAc as eluant. 3-Chloromethyl-2-methyl-4-trifluoromethylpyridine was obtained as a white solid (TLC Rf = 0.45 (9:1 hexane:EtOAc)).